Cas no 1804629-89-7 (Ethyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Ethyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1804629-89-7
• MF: C₁₁H₁₀BrF₃INO₃
• MW: 468.005685329437
• CID: 4837215
• Update Time: 2025-11-03

Ethyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C11H10BrF3INO3/c1-2-19-8(18)4-7-3-6(5-12)9(16)10(17-7)20-11(13,14)15/h3H,2,4-5H2,1H3
• InChI Key： NTHCLOCTVJCCMJ-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C=C1CBr)CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 333
• XLogP3: 3.8
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate

Comprehensive Overview of Ethyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804629-89-7)

Ethyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804629-89-7) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by its bromomethyl, iodo, and trifluoromethoxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

The molecular structure of Ethyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804629-89-7) offers multiple reactive sites, making it a valuable building block for cross-coupling reactions and nucleophilic substitutions. Its trifluoromethoxy group, in particular, enhances the compound's metabolic stability and lipophilicity, which are critical properties in medicinal chemistry. Recent studies have explored its utility in click chemistry and bioconjugation, aligning with the growing demand for modular synthetic approaches in drug development.

In the context of green chemistry, the synthesis and handling of Ethyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804629-89-7) have been optimized to minimize environmental impact. Researchers are increasingly focusing on solvent-free reactions and catalytic methods to improve the sustainability of its production. This aligns with broader industry trends toward eco-friendly synthesis and reduced waste generation, which are frequently searched topics in academic and industrial circles.

The compound's role in precision medicine and targeted therapy is another area of active investigation. Its ability to serve as a precursor for fluorinated pharmaceuticals has sparked interest in the development of next-generation therapeutics. Fluorinated compounds, such as those derived from Ethyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate, are known for their enhanced bioavailability and target specificity, making them ideal candidates for treating complex diseases.

From a commercial perspective, the demand for high-purity intermediates like Ethyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804629-89-7) is on the rise, driven by the expansion of the pharmaceutical outsourcing market. Companies specializing in custom synthesis and contract research are increasingly seeking such compounds to accelerate their R&D pipelines. This trend reflects the broader shift toward collaborative innovation in the life sciences sector.

In summary, Ethyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804629-89-7) represents a critical tool in modern synthetic chemistry, with applications spanning drug discovery, agrochemicals, and materials science. Its unique combination of functional groups and reactivity profiles positions it as a key player in the development of next-generation therapeutics and sustainable chemical processes.